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Compound of Interest

2-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:
dioxaborolan-2-yl)benzonitrile

cat. No.: B1352880

An In-depth Technical Guide to 2-Cyanophenylboronic Acid Pinacol Ester (CAS Number:
214360-48-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive chemical information, safety data, and
experimental protocols for 2-Cyanophenylboronic acid pinacol ester. The data herein is
intended to support researchers and professionals in the fields of organic synthesis and drug
development.

Chemical Information

2-Cyanophenylboronic acid pinacol ester is a versatile reagent in organic synthesis, primarily
utilized in palladium-catalyzed cross-coupling reactions.[1] Its structure features a phenyl ring
substituted with a cyano group and a pinacol boronate ester, making it an effective component
in the formation of complex aromatic systems.[1]
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Property Value Reference
CAS Number 214360-48-2 [1]
Molecular Formula C13H16BNO:2 [1]
Molecular Weight 229.08 g/mol

Appearance White crystalline solid/powder [1]

Melting Point 85-90 °C

Purity Typically 297%

Soluble in organic solvents
Solubility such as alcohols, ethers, and [2]

ketones.

Synthesis

A common synthetic route to 2-cyanophenylboronic acid and its esters involves a
halogen/lithium exchange of an ortho-bromobenzonitrile, followed by reaction with
trimethoxyborane and subsequent hydrolysis.[3] Another approach starts from benzonitrile,
using n-butyllithium and 2,2,6,6-tetramethylpiperidine to generate the ortho-anion, which then
reacts with triisopropoxyborane.[3]

Applications in Suzuki-Miyaura Cross-Coupling

2-Cyanophenylboronic acid pinacol ester is a key intermediate in Suzuki-Miyaura cross-
coupling reactions, a powerful method for forming carbon-carbon bonds.[1] The pinacol ester
provides enhanced stability compared to the corresponding boronic acid.[1] The reaction
involves the palladium-catalyzed coupling of the organoboron compound with an organohalide
or pseudohalide.[1]

Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a
catalytic cycle with a palladium complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number 214360-48-2 chemical information and
safety data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1352880#cas-number-214360-48-2-chemical-
information-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

